Cas no 15657-79-1 (1,4-Benzenedithiol, 2,5-diamino-)

• Product Name: 1,4-Benzenedithiol, 2,5-diamino-
• CAS No: 15657-79-1
• MF: C₆H₈N₂S₂
• MW: 172.271118164063
• CID: 1335166
• PubChem ID: 4598355
• Update Time: 2025-04-20

1,4-Benzenedithiol, 2,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedithiol, 2,5-diamino-
• 2,5-diaminobenzene-1,4-dithiol
• 2,5-Dimercaptobenzene-1,4-diamine
• 2,5-diamino-1,4-benzenedithiol
• 2,5-DIAMINO-1,4-BENZENE DITHIOL
• SCHEMBL718735
• 15657-79-1
• starbld0002122
• DTXSID10404717
• 2,5-diamino-1,4-dimercaptobenzene

• Inchi： 1S/C6H8N2S2/c7-3-1-5(9)4(8)2-6(3)10/h1-2,9-10H,7-8H2
• InChI Key： AHUNLCWALDZRQE-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=CC=1N)S)N

Computed Properties

• Exact Mass: 172.01304
• Monoisotopic Mass: 172.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols